Cas no 100557-04-8 (Ethanol,2-[pentyl[5-(1-piperidinyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino]-)

Ethanol,2-[pentyl[5-(1-piperidinyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino]- structure
100557-04-8 structure
Product Name:Ethanol,2-[pentyl[5-(1-piperidinyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino]-
CAS No:100557-04-8
MF:C17H28N6O
MW:332.443822860718
CID:212341
PubChem ID:119335
Update Time:2025-04-19

Ethanol,2-[pentyl[5-(1-piperidinyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[pentyl[5-(1-piperidinyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino]-
    • Ethanol, 2-(pentyl(5-(1-piperidinyl)(1,2,4)triazolo(1,5-a)pyrimidin-7-yl)amino)-
    • 2-[pentyl-(5-piperidin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]ethanol
    • AKOS030596655
    • UNII-Y95X7MD6EZ
    • SCHEMBL7712486
    • AR 12463
    • Y95X7MD6EZ
    • AR-12463
    • 100557-04-8
    • PD161750
    • Q27294393
    • DTXSID00143385
    • 2-(Pentyl(5-(piperidin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino)ethanol
    • Inchi: 1S/C17H28N6O/c1-2-3-5-10-22(11-12-24)16-13-15(21-8-6-4-7-9-21)20-17-18-14-19-23(16)17/h13-14,24H,2-12H2,1H3
    • InChI Key: JANOITYENFDMAC-UHFFFAOYSA-N
    • SMILES: OCCN(CCCCC)C1=CC(=NC2=NC=NN12)N1CCCCC1

Computed Properties

  • Exact Mass: 332.23274
  • Monoisotopic Mass: 332.232
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 69.8Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.639
  • PSA: 69.79
  • LogP: 2.16850
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